Cas no 1261802-23-6 (5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-methanol)

• Product Name: 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-methanol
• CAS No: 1261802-23-6
• MF: C₁₃H₉ClF₃NO
• MW: 287.66487288475
• CID: 4983700
• Update Time: 2025-08-02

5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-methanol

• Inchi： 1S/C13H9ClF3NO/c14-10-5-11(12(7-19)18-6-10)8-2-1-3-9(4-8)13(15,16)17/h1-6,19H,7H2
• InChI Key： SSOPWTYFDBMGAO-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CO)C(=C1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 3.1
• Topological Polar Surface Area: 33.1

Additional information on 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-methanol

5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-methanol (CAS No. 1261802-23-6): A Comprehensive Overview

5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-methanol (CAS No. 1261802-23-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a chlorine atom at position 5, a trifluoromethyl-substituted phenyl group at position 3, and a hydroxymethyl group at position 2. These structural elements contribute to its exceptional chemical reactivity and biological activity, making it a valuable molecule for various applications.

The synthesis of 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-methanol involves advanced methodologies in organic synthesis, including multi-component reactions and catalytic processes. Recent studies have focused on optimizing the synthesis routes to enhance yield and purity, leveraging cutting-edge techniques such as microwave-assisted synthesis and continuous flow chemistry. These advancements have not only improved the scalability of the synthesis but also reduced the environmental footprint associated with its production.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The pyridine ring, being an electron-deficient aromatic system, serves as an excellent scaffold for various bioactive molecules. The presence of the trifluoromethyl group imparts unique electronic and steric properties, which can be exploited to modulate pharmacokinetic profiles and enhance bioavailability. Recent research has demonstrated that 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-methanol exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

In addition to its pharmacological applications, this compound has shown potential in agrochemistry as a candidate for herbicide development. The hydroxymethyl group at position 2 provides a site for further functionalization, enabling the design of molecules with enhanced selectivity and efficacy against target weeds. Field trials conducted in collaboration with agricultural research institutions have highlighted its promising performance under diverse environmental conditions.

From a materials science perspective, 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-methanol has been investigated as a precursor for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it an attractive building block for constructing porous materials with tailored properties for gas storage and catalysis.

Recent breakthroughs in computational chemistry have further elucidated the electronic structure and reactivity of this compound. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are critical for understanding its reactivity in various chemical transformations. These findings have paved the way for the rational design of derivatives with improved properties.

In conclusion, 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-methanol (CAS No. 1261802-23-6) stands out as a versatile compound with multifaceted applications across diverse scientific disciplines. Its unique structure, coupled with advancements in synthesis and application development, positions it as a key molecule for future innovations in medicine, agriculture, and materials science.